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Compound of Interest

Compound Name: 3-Chloroquinolin-6-amine

Cat. No.: B564207

Synthetic Strategies

The synthesis of substituted chloro-aminoquinolines can be achieved through several
established chemical pathways. A generalized approach often begins with a suitably
substituted aniline, which undergoes cyclization to form the quinoline core, followed by
chlorination and amination steps. The precise sequence of these reactions can be adapted to
achieve the desired substitution pattern.

A representative synthetic workflow is visualized below, starting from a haloaniline precursor.
This multi-step process typically involves condensation, cyclization, chlorination, and finally,
amination to yield the target scaffold.[2]
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Core Synthesis
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Final 3-Substituted-6-Chloroquinolin-Amine Analog
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Chloro-Amino-Quinoline Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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